Cas no 120934-45-4 (1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-4-[2-(phenylthio)benzoyl]-,methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-4-[2-(phenylthio)benzoyl]-,methyl ester
• CAS No: 120934-45-4
• MF: C₂₁H₁₉NO₃S
• MW: 365.445464372635
• CID: 1211651
• Update Time: 2024-08-05

1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-4-[2-(phenylthio)benzoyl]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-4-[2-(phenylthio)benzoyl]-,methyl ester
• 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-4-[2-(phenylthio)benzoyl]-, methyl ester

• Inchi： 1S/C21H19NO3S/c1-13-18(19(14(2)22-13)21(24)25-3)20(23)16-11-7-8-12-17(16)26-15-9-5-4-6-10-15/h4-12,22H,1-3H3
• InChI Key： USIZMXINDGUGMB-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(=O)C2=CC=CC=C2SC2=CC=CC=C2)C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 365.10867

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 546.9±50.0 °C(Predicted)
• PSA: 59.16
• pka: 14.94±0.50(Predicted)